Cas no 23195-30-4 (5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 2-methoxyphenyl group at the 5-position and a propenyl group at the 4-position, along with a thiol functional group at the 3-position. This structure imparts reactivity useful in pharmaceutical and agrochemical applications, particularly as a building block for synthesizing biologically active molecules. The presence of the thiol group enhances its potential for further derivatization, while the methoxyphenyl moiety may contribute to lipophilicity and binding affinity. Its well-defined molecular architecture makes it a valuable intermediate in medicinal chemistry research, particularly for developing enzyme inhibitors or antimicrobial agents.
5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol structure
23195-30-4 structure
Product Name:5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:23195-30-4
MF:C12H13N3OS
MW:247.316120862961
MDL:MFCD01959323
CID:275101
PubChem ID:695060
Update Time:2025-10-19

5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(2-methoxyphenyl)-4-(2-propen-1-yl)-
    • 3-(2-methoxyphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 4-Allyl-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
    • 3-(2'-methoxyphenyl)-4-allyl-5-mercapto-1,2,4-triazole
    • 3-(o-Methoxy-phenyl)-4-allyl-5-mercapto-4H-1,2,4-triazol
    • 4-allyl-5-(2-methoxy-phenyl)-2,4-dihydro-[1,2,4]triazole-3-thione
    • 4-Allyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
    • EU-0015723
    • SR-01000520036-1
    • HMS2567N10
    • FT-0678574
    • MLS000665107
    • AKOS000100214
    • SR-01000520036
    • SMR000270334
    • DTXSID80351264
    • CHEMBL1411932
    • EN300-08494
    • AKOS001471762
    • 3-(2-METHOXYPHENYL)-4-(PROP-2-EN-1-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(2-methoxyphenyl)-4-(2-propen-1-yl)-
    • LS-01255
    • 5-(2-methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • BB 0217303
    • 3-(2-methoxyphenyl)-4-prop-2-enyl-1H-1, 2, 4-triazole-5-thione
    • MFCD01959323
    • Z56943713
    • 23195-30-4
    • STK758121
    • G32158
    • AG-205/11944269
    • 5-(2-METHOXYPHENYL)-4-(PROP-2-EN-1-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
    • STK041085
    • 4-allyl-5-(2-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • ALBB-003272
    • 5-(2-methoxyphenyl)-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD01959323
    • Inchi： 1S/C12H13N3OS/c1-3-8-15-11(13-14-12(15)17)9-6-4-5-7-10(9)16-2/h3-7H,1,8H2,2H3,(H,14,17)
    • InChI Key： DPRJSPFDWWPZKN-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC=CC=2OC)N1CC=C

Computed Properties

  • Exact Mass: 247.07800
  • Monoisotopic Mass: 247.077933
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.22
  • Boiling Point: 349.6°C at 760 mmHg
  • Flash Point: 165.2°C
  • Refractive Index: 1.62
  • PSA: 78.74000
  • LogP: 2.42840

5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

  • HazardClass：IRRITANT

5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-Methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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abcr
AB404942-10 g
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